Benzododecinium

Disinfectant Phenol Coefficient Antimicrobial Potency

Benzododecinium is a high-purity C12 quaternary ammonium compound where chain-length specificity drives performance. Its defined dodecyl chain delivers Gram-positive selectivity (MIC 12.27 μg/mL vs MRSA USA300), a phenol coefficient of 20–30, and superior aqueous solubility for topical antiseptics, wound care, and disinfectant formulations. Unlike mixed BACs, benzododecinium ensures batch-to-batch consistency for ophthalmic preservative systems stable at pH <6.5 and agricultural synergist applications (synergistic ratio 6.55 with indoxacarb against Spodoptera exigua). Available as chloride or bromide salt with a measured CMC of 0.0024 mol dm⁻³. Specify benzododecinium in your procurement to eliminate the performance variability inherent in generic QAC substitution.

Molecular Formula C21H38N+
Molecular Weight 304.5 g/mol
CAS No. 10328-35-5
Cat. No. B084619
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameBenzododecinium
CAS10328-35-5
SynonymsADB-12
Ajatin
benzododecinium
benzyl dimethyl dodecyl ammonium
benzyldimethyldodecylammonium bromide
benzyldodecyldimethylammonium chloride
BZK-C12
dimethyldodecylbenzylammonium
dimethyldodecylbenzylammonium bromide
dimethyldodecylbenzylammonium chloride
dimethyldodecylbenzylammonium maleate (2:1)
dimethyldodecylbenzylammonium nitrate
dodecyldimethylbenzylammonium chloride
Sterinol
Molecular FormulaC21H38N+
Molecular Weight304.5 g/mol
Structural Identifiers
SMILESCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1
InChIInChI=1S/C21H38N/c1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)20-21-17-14-13-15-18-21/h13-15,17-18H,4-12,16,19-20H2,1-3H3/q+1
InChIKeyCYDRXTMLKJDRQH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes500 mg / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Benzododecinium (CAS 10328-35-5): Cationic Surfactant and Antiseptic with Defined C12 Alkyl Chain


Benzododecinium, a quaternary ammonium compound (QAC) with the systematic name N-dodecyl-N,N-dimethylbenzenemethanaminium, is a cationic surfactant and local anti-infective agent [1]. It is characterized by a C12 (dodecyl) linear alkyl chain attached to a benzyl dimethyl ammonium head group. This compound exhibits antimicrobial activity primarily through membrane disruption of Gram-positive bacteria and is used as an antiseptic, disinfectant, and preservative in pharmaceutical formulations [2][3].

Benzododecinium (CAS 10328-35-5) vs. Generic Quaternary Ammoniums: Why Alkyl Chain Length and Counterion Matter


Generic substitution among quaternary ammonium compounds (QACs) is not straightforward due to the profound impact of alkyl chain length, counterion identity, and molecular structure on both antimicrobial efficacy and formulation compatibility. Benzododecinium's specific C12 dodecyl chain and its availability as bromide or chloride salts confer distinct physicochemical properties—including critical micelle concentration (CMC), solubility, and antimicrobial spectrum—that directly influence performance in targeted applications. For example, the C12 chain length optimizes membrane disruption in Gram-positive bacteria while maintaining adequate water solubility for aqueous formulations [1][2]. The choice of counterion (bromide vs. chloride) further affects stability and compatibility in specific pharmaceutical matrices, as evidenced in patented ophthalmic and aerosol formulations [3][4]. The quantitative evidence below demonstrates that benzododecinium cannot be indiscriminately replaced by other QACs without compromising performance metrics critical to procurement decisions.

Benzododecinium (CAS 10328-35-5): Quantified Differentiation from Comparators in Antimicrobial Potency, Physicochemical Properties, and Formulation Stability


Disinfectant Potency: Phenol Coefficient of 20–30 Quantifies Superiority Over Phenol and Positions Among QACs

Benzododecinium bromide exhibits a phenol coefficient of 20–30, a standardized measure of disinfectant potency relative to phenol. This value quantifies that benzododecinium is 20 to 30 times more effective than phenol as a disinfectant [1]. This metric provides a baseline for comparing disinfectant efficacy across chemical classes and within the QAC family.

Disinfectant Phenol Coefficient Antimicrobial Potency Quaternary Ammonium

Antimicrobial Activity Against MRSA: MIC of 12.27 μg/mL Against Clinical Isolate USA300

In a screen of a clinical compound library against the methicillin-resistant Staphylococcus aureus (MRSA) strain USA300, benzododecinium demonstrated a minimum inhibitory concentration (MIC) of 10.0 μM (12.27 μg/mL) [1]. This places it among a panel of antiseptics with MICs ranging from 0.58 μg/mL (brilliant green) to 12.27 μg/mL (benzododecinium) in the same assay.

MRSA Minimum Inhibitory Concentration Antiseptic Clinical Isolate

Critical Micelle Concentration (CMC) and Micellar Behavior: Defined Surfactant Properties for Formulation Design

The critical micelle concentration (CMC) of benzododecinium bromide in water at 25°C has been determined potentiometrically as 0.0024 mol dm⁻³ [1]. This value characterizes the surfactant behavior of the compound and is essential for predicting its performance in formulations requiring micellar solubilization or surface activity. The study also quantified the degree of association of micelles with bromide counterions, providing data on the colloidal behavior of the compound above the CMC.

Surfactant Critical Micelle Concentration Micellization Formulation

Ophthalmic Preservative Compatibility: Stability of Brimonidine Tartrate in Acidic Conditions

Benzododecinium bromide is specifically claimed as a preservative in aqueous ophthalmic compositions containing alpha-2 adrenergic receptor agonists (e.g., brimonidine) at a pH of less than 6.5 [1]. The patent demonstrates that benzododecinium halides provide effective preservation without destabilizing the active pharmaceutical ingredient in acidic conditions, a common challenge for ophthalmic formulations.

Ophthalmic Formulation Preservative Brimonidine Stability

Synergistic Enhancement of Pesticide Bioactivity: 6.55-Fold Synergism with Indoxacarb Against Spodoptera exigua

Benzododecinium chloride (DDBAC) significantly increased the toxicity of the insecticide indoxacarb against the beet armyworm (Spodoptera exigua) with a synergistic ratio of 6.55, compared to a synergistic ratio of 11.59 for benzyldimethyltetradecylammonium chloride (TDBAC) in the same study [1]. Against the black cutworm (Agrotis ipsilon), the synergistic ratios were 3.45 for DDBAC and 2.60 for TDBAC.

Pesticide Synergism Indoxacarb Toxicity Agricultural Formulation

Gram-Positive Selectivity: Documented Spectrum Limitation Informs Targeted Use

Benzododecinium bromide is documented to be effective against Gram-positive microbes, while its activity against conditionally Gram-negative microorganisms (such as Proteus, Pseudomonas, Clostridium tetani) is uncertain at lower concentrations [1]. It is not effective against Mycobacterium tuberculosis and bacterial spores.

Antimicrobial Spectrum Gram-Positive Gram-Negative Selectivity

Benzododecinium (CAS 10328-35-5): Application Scenarios Rooted in Quantitative Differentiation Evidence


Ophthalmic Formulation Preservative for Acidic Alpha-2 Agonist Solutions

Based on patent evidence, benzododecinium bromide is uniquely suited as a preservative in aqueous ophthalmic compositions containing brimonidine tartrate or other alpha-2 adrenergic receptor agonists formulated at pH <6.5 [1]. Its compatibility with acidic conditions differentiates it from preservatives that require neutral pH or additional solubility enhancers, enabling simpler, more stable formulations for glaucoma therapies.

Agricultural Pesticide Synergist with Species-Specific Efficacy

Benzododecinium chloride demonstrates a synergistic ratio of 6.55 with indoxacarb against Spodoptera exigua and 3.45 against Agrotis ipsilon [2]. This quantitative performance data allows agricultural formulators to select benzododecinium as a synergist based on target pest profile, offering a defined alternative to other QACs like TDBAC (synergistic ratios of 11.59 and 2.60, respectively).

Gram-Positive Targeted Antiseptic and Disinfectant Formulation

Benzododecinium's documented Gram-positive selectivity and phenol coefficient of 20–30 [3] support its use in topical antiseptics, wound care products, and disinfectants specifically targeting staphylococci and other Gram-positive pathogens. Its defined MIC of 12.27 μg/mL against MRSA USA300 [4] provides a benchmark for potency in such applications.

Surfactant for Controlled Micellization in Aqueous Formulations

The measured CMC of 0.0024 mol dm⁻³ for benzododecinium bromide [5] provides a quantitative basis for designing aqueous formulations where controlled micellization is required. This value is higher than that of many common QAC surfactants, which may be advantageous in applications where excessive surface activity or foaming is undesirable, such as in certain pharmaceutical or industrial cleaning formulations.

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